5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C19H18N2OS2
• Molecular Weight: 354.5 g/mol
• IUPAC Name: (5E)-5-[[4-(dimethylamino)phenyl]methylidene]-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H18N2OS2/c1-13-4-8-16(9-5-13)21-18(22)17(24-19(21)23)12-14-6-10-15(11-7-14)20(2)3/h4-12H,1-3H3/b17-12+
• InChI Key: JQMHEYNCNOYIOB-SFQUDFHCSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC=C(C=C3)N(C)C)/SC2=S
• SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)N(C)C)SC2=S

Description

5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one, also known as DMTS, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. DMTS is a thiazolidinone derivative, which contains a thioxo group and a dimethylamino group, making it a potent and selective inhibitor of protein tyrosine phosphatases (PTPs).

Mechanism of Action

5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one exerts its pharmacological effects by binding to the active site of PTPs, which are enzymes that catalyze the dephosphorylation of tyrosine residues on proteins. By inhibiting PTPs, 5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one can increase the levels of phosphorylated proteins, which can activate downstream signaling pathways. This can lead to various cellular responses, such as cell cycle arrest, apoptosis, and differentiation.
Biochemical and Physiological Effects:
5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to have several biochemical and physiological effects, including the modulation of cell signaling pathways, the inhibition of cell proliferation, and the induction of apoptosis. It has also been shown to have anti-inflammatory and immunomodulatory effects, which can be beneficial for the treatment of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its potency and selectivity towards PTPs. This makes it a useful tool for studying the role of PTPs in various cellular processes. However, one of the limitations of using 5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one is its potential toxicity and off-target effects. Therefore, careful dose-response studies and toxicity assays should be conducted to ensure the safety and specificity of 5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one in lab experiments.

Future Directions

There are several future directions for the research on 5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one. One potential area of study is the development of more potent and selective PTP inhibitors based on the chemical structure of 5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one. Another area of research is the identification of specific PTP targets that are involved in the pathogenesis of various diseases, which can lead to the development of more targeted therapies. Additionally, the use of 5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one in combination with other drugs or therapies can be explored to enhance its therapeutic efficacy and reduce potential side effects.

Synthesis Methods

5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one can be synthesized through a multi-step process that involves the reaction of 4-methylbenzaldehyde with dimethylamine to form the corresponding imine. The imine is then reacted with thiosemicarbazide to produce the thiazolidinone ring. The final step involves the oxidation of the thioxo group to form the desired compound.

Scientific Research Applications

5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and autoimmune disorders. It has been shown to inhibit the activity of several PTPs, which are involved in the regulation of cellular signaling pathways. By inhibiting these enzymes, 5-[4-(Dimethylamino)benzylidene]-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one can modulate the activity of various proteins, including kinases and transcription factors, which are critical for cell growth, differentiation, and survival.